Methyl 2-phenyl-benzoxazole-7-carboxylate

• CAS No.: 136663-24-6
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: methyl 2-phenyl-1,3-benzoxazole-7-carboxylate
• InChI: InChI=1S/C15H11NO3/c1-18-15(17)11-8-5-9-12-13(11)19-14(16-12)10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key: PSCBFZVJFSMGPM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)N=C(O2)C3=CC=CC=C3

Description

Methyl 2-phenyl-benzoxazole-7-carboxylate is a useful research compound. Its molecular formula is C15H11NO3 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.8 ml of CCl4 in 5 ml of acetonitrile were added to 30 mmol of the compound from Example XIV, 30 mmol of benzoic acid, 50 mmol of triphenylphosphine and 120 mmol of triethylamine in 100 ml of acetonitrile at 3° C. under argon in the course of 15 min and the mixture was stirred at room temperature for 20 hours and concentrated, diethyl ether was added to the residue, the solid was filtered off with suction, the filtrate was concentrated and the residue was separated on silica gel. M.p.: 77° C. (white needles)